N-Methyl-N-[(1-prop-2-ynylpyrazol-4-yl)methyl]but-2-ynamide

• IUPAC Name: N-methyl-N-[(1-prop-2-ynylpyrazol-4-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C12H13N3O/c1-4-6-12(16)14(3)9-11-8-13-15(10-11)7-5-2/h2,8,10H,7,9H2,1,3H3
• InChI Key: NXPKICYRYHXAKF-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)N(C)CC1=CN(N=C1)CC#C
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

The compound “N-Methyl-N-[(1-prop-2-ynylpyrazol-4-yl)methyl]but-2-ynamide” is an organic compound based on its structure. It contains functional groups such as amide and alkyne, which are common in organic chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring, the introduction of the prop-2-ynyl group, and the formation of the amide bond. The exact synthesis route would depend on the starting materials and the specific conditions required for each reaction step.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. These techniques can provide information about the types of atoms in the compound, their connectivity, and the functional groups present.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by its functional groups. For example, the alkyne group could undergo addition reactions, and the amide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, could be determined through various laboratory tests.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it could pose a dust explosion hazard. If it’s a liquid, it could pose a fire hazard.

Future Directions

The future directions for research on this compound could include studying its potential applications, such as in medicine or materials science, and optimizing its synthesis route for large-scale production.